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Compound of Interest

Compound Name: Bromochloromethane

Cat. No.: B122714

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of bromochloromethane (BCM), a
halogenated hydrocarbon with applications in organic synthesis and as a chemical
intermediate. This document details its chemical and physical properties, synthesis protocols,
applications, and safety and handling procedures, presenting quantitative data in structured
tables and process workflows as diagrams for clarity.

Chemical Identity and Formula

Bromochloromethane is a mixed halomethane.[1] Its fundamental chemical identity is
summarized below.

Identifier Value Reference
Chemical Formula CH2BrClI [1112][3]
Molecular Weight 129.38 g/mol [1112][4]
IUPAC Name Bromo(chloro)methane [2]

CAS Number 74-97-5 [11[3]

Methylene chlorobromide,
Synonyms Halon 1011, Chloromethyl [1][2]I5]

bromide
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Physicochemical Properties

Bromochloromethane is a clear, colorless to pale-yellow liquid with a sweet, chloroform-like

odor.[2][3][6] It is denser than water and is insoluble in water.[2][3] Key physical and chemical

properties are compiled in the table below.

Property Value Reference
Density 1.991 g/mL at 25 °C [21[7]
Boiling Point 68 °C (154 °F) [1][2]
Melting Point -88.0 °C (-126.3 °F) [11[3]
Vapor Pressure 115 - 142 mmHg at 20-25 °C [31[8]
o 16.7 g/L; generally considered
Water Solubility ) [1119]
insoluble

Refractive Index (n2°/D) 1.482 [11[7]
log P (Octanol-Water Partition

o 141-155 [1]18]
Coefficient)

. Stable, but may discolor on
Stability [31[5]

exposure to light.

Incompatibilities

Strong bases, strong oxidizing
agents, active metals (e.qg.,
calcium, aluminum,
magnesium, zinc). Attacks
some plastics, rubber, and

coatings.

[3]09]

Experimental Protocols: Synthesis of
Bromochloromethane

Bromochloromethane is primarily synthesized from dichloromethane. The main commercial

methods are detailed below.
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Protocol 1: Bromination of Dichloromethane with Elemental Bromine

This is a common commercial method for producing bromochloromethane.

e Reaction: 6 CH2Clz + 3 Br2 + 2 Al - 6 CH2BrCl + 2 AICI3[1]

e Reactants:

o

[e]

o

Dichloromethane (CH2Clz2)
Bromine (Br2)

Aluminum (Al) powder or shavings (acts as a catalyst)

e Procedure:

[e]

Charge a suitable reactor with dichloromethane and aluminum.

Slowly add liquid bromine to the dichloromethane mixture. The reaction is exothermic and
should be controlled by cooling.

The aluminum reacts to form aluminum tribromide in situ, which catalyzes the halogen
exchange.

After the addition of bromine is complete, the reaction mixture is typically stirred until the
reaction is complete (monitored by gas chromatography).

The resulting mixture contains bromochloromethane, unreacted dichloromethane, and
aluminum chloride/bromide salts.

The product is purified by washing with water to remove the aluminum salts, followed by
fractional distillation to separate bromochloromethane from unreacted starting material
and any byproducts (like dibromomethane).[10]

Protocol 2: Hydrobromination of Dichloromethane

This alternative route uses hydrogen bromide as the bromine source.
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e Reaction: CH2Clz + HBr --(AICI3)--> CH2BrCI + HCI[1][11]
e Reactants:
o Dichloromethane (CH2Clz)
o Hydrogen Bromide (HBr), typically anhydrous gas
o Aluminum trichloride (AICI3) as a catalyst
e Procedure:
o Add aluminum trichloride catalyst to dichloromethane in a reactor.
o Bubble anhydrous hydrogen bromide gas through the mixture.
o Maintain the reaction temperature as specified by the process parameters.
o The reaction progress is monitored to ensure optimal conversion.

o Upon completion, the product mixture is washed to remove the catalyst and then purified
by distillation.[12]

A visual representation of the primary synthesis workflow is provided below.
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Workflow: Commercial Synthesis of Bromochloromethane

Reactants

Dichloromethane (CH2Cl2) Bromine (Br2) M

Catalytic Bromination

rude Mixtur

Washing & Distillation Byproduct

/I{urified Product
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Aluminum Chloride (AICI3)

Bromochloromethane (CH2BrCl)

Click to download full resolution via product page

Caption: Commercial synthesis of bromochloromethane from dichloromethane.

Applications in Research and Drug Development

While its use as a fire extinguishing agent (Halon 1011) has been phased out due to its ozone-
depleting potential, bromochloromethane remains a valuable laboratory and industrial
chemical.[1][10]

+ Chemical Intermediate: It is a key building block in organic synthesis.[13] Its utility stems
from the differential reactivity of the bromine and chlorine atoms, allowing for selective
transformations. It is used in the manufacturing of:
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o Pesticides and Biocides: BCM is an important intermediate for synthesizing active
ingredients like 2-(thiocyanomethyl)-thiobenzothiazole (TCMTB).[13][14]

o Pharmaceuticals: It serves as a reagent in the synthesis of various pharmaceutical
compounds.[7][13][15]

e Solvent: Due to its ability to dissolve a range of organic compounds, it can be used as a
solvent in specific laboratory applications.[7][15]

e Reagent in Organic Chemistry: It is used as a source of the CH2ClI group in various
reactions.

The logical relationship of BCM as a precursor is illustrated in the diagram below.

Role of Bromochloromethane as a Chemical Intermediate

Bromochloromethane
(CH2BrCl)

Synthesis of Synthesis of

Pesticides

(e.g., TCMTB) Other Fine Chemicals

Pharmaceuticals

Click to download full resolution via product page

Caption: Bromochloromethane as a precursor in chemical synthesis.

Safety, Handling, and Hazard Information

Bromochloromethane is a hazardous substance and must be handled with appropriate safety
precautions. It is an irritant to the eyes, skin, and respiratory system.[10][16]
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Hazard Type

Description and
Precautions

Reference

GHS Hazard Statements

H315: Causes skin
irritation.H318/H319: Causes
serious eye
damage/irritation.H332:
Harmful if inhaled.H335: May

cause respiratory irritation.

[1](16]

Handling

Use only in a well-ventilated
area or under a chemical fume

hood. Avoid contact with eyes,

skin, and clothing. Wash hands

thoroughly after handling.
Store protected from light in a
cool, dry, well-ventilated area
away from incompatible

substances.

[5]

Personal Protective Equipment
(PPE)

Eyes: Chemical safety goggles
or a face shield.Skin:
Appropriate chemical-resistant
gloves and protective
clothing.Respiratory: Use a
respirator with an organic
vapor cartridge if ventilation is

inadequate.

[5109][10]

First Aid

Inhalation: Move to fresh air. If
not breathing, give artificial
respiration. Seek medical
attention.Skin Contact:
Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing.Eye
Contact: Immediately flush

eyes with plenty of water for at

[5]
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least 15 minutes. Seek
immediate medical
attention.Ingestion: Do NOT
induce vomiting. Give 2-4
cupfuls of milk or water if the
victim is conscious. Seek

medical attention.

Occupational Exposure Limits 200 ppm (1050 mg/m3) as an

1][6
(OSHA PEL) 8-hour time-weighted average. LHie]

Spectroscopic Data

Characterization of bromochloromethane is typically performed using standard spectroscopic
methods.

» Nuclear Magnetic Resonance (NMR): *H NMR and 3C NMR spectra are available for
structural confirmation.[7][17]

e Mass Spectrometry (MS): Mass spectra show a characteristic isotopic pattern due to the
presence of bromine and chlorine atoms.[18][19]

« Infrared (IR) Spectroscopy: IR spectra provide information on the vibrational modes of the C-
H, C-ClI, and C-Br bonds.[7][18]

e Raman Spectroscopy: Raman spectra are also available for this compound.[7][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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